Cas no 2227816-29-5 (rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227816-29-5
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 6422148
• PubChem ID: 165677468
• Update Time: 2025-05-20

rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1808956
• 2227816-29-5

• Inchi： 1S/C13H15FO2/c1-7-4-5-8(14)6-9(7)10-11(12(15)16)13(10,2)3/h4-6,10-11H,1-3H3,(H,15,16)/t10-,11+/m1/s1
• InChI Key： LMJMUUNYVKOIPA-MNOVXSKESA-N
• SMILES： FC1C=CC(C)=C(C=1)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Racemic (1R,3R)-3-(5-Fluoro-2-Methylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227816-29-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered considerable attention due to their unique structural properties and biological activities. The molecule's structure is characterized by a cyclopropane ring substituted with a carboxylic acid group at position 1 and a 5-fluoro-2-methylphenyl group at position 3, along with two methyl groups at position 2. These structural features contribute to its distinct chemical behavior and functional properties.

Recent studies have highlighted the importance of cyclopropane carboxylic acids in drug design and development. The presence of the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and bioavailability. Additionally, the substitution pattern of the phenyl group (5-fluoro-2-methyl) plays a crucial role in modulating the compound's electronic properties and steric effects. This makes it an ideal candidate for exploring novel therapeutic agents targeting specific biological pathways.

The synthesis of rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed various strategies, including enantioselective catalysis and ring-closing metathesis, to achieve high yields and enantiomeric purity. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring related compounds with similar structural motifs.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Experimental data from recent studies suggest that it exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a potential candidate for developing anti-inflammatory drugs with reduced side effects compared to conventional therapies. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, demonstrating its potential as an anticancer agent.

The stereochemistry of the compound is another critical aspect that has been extensively studied. The (1R,3R) configuration imparts specific spatial arrangements that are essential for its biological activity. Researchers have utilized techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the three-dimensional structure of the molecule. These insights have been instrumental in designing analogs with enhanced pharmacokinetic profiles.

In terms of chemical stability, rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid demonstrates remarkable resilience under various reaction conditions. Its ability to withstand harsh chemical environments while retaining its functional groups makes it suitable for use in demanding industrial processes. Additionally, its solubility properties have been optimized through modifications to the substituent groups, further enhancing its applicability in pharmaceutical formulations.

Recent advancements in computational chemistry have also contributed significantly to understanding the behavior of this compound at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its interactions with biological targets more accurately. These computational tools are now being integrated with experimental techniques to accelerate drug discovery efforts involving this compound.

In conclusion, rac-(1R,3R)-3-(5-fluoro-2-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a cutting-edge molecule with vast potential across multiple domains of chemistry and pharmacology. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in advancing modern therapeutic interventions.